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Introduction

Thiamine nitrate, a mononitrate salt of thiamine (Vitamin B1), is a vital compound in
pharmaceutical and nutritional sciences.[1] It is synthesized from thiamine hydrochloride and
serves as a preferred source of Vitamin B1 in many applications, particularly in solid dosage
forms and food fortification.[1][2] Its prominence stems from its enhanced stability and non-
hygroscopic nature compared to thiamine hydrochloride, which readily absorbs moisture.[2][3]
This makes thiamine nitrate an ideal candidate for use in dry blends, multivitamins, and for
fortifying products like wheat flour.[1][3] This guide provides a comprehensive overview of the
core physical and chemical properties of thiamine nitrate, detailed experimental protocols for
their determination, and logical diagrams to illustrate key structural and procedural aspects.

Physical Properties

Thiamine nitrate presents as a white to off-white crystalline powder or as small, colorless
crystals.[1][4][5] It typically has a slight, characteristic odor.[4][5] A key physical advantage is its
low hygroscopicity, meaning it does not readily absorb water from the air, contributing to its
stability.[1][2][3][4]
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Quantitative Physical Data

The following tables summarize the key quantitative physical properties of thiamine nitrate.

Table 1: General Physical and Chemical Properties

Property Value References

Molecular Formula C12H17N504S [1][2][6]

Molecular Weight 327.36 g/mol [21[6][71[81[9]

Melting Point 7193200 °C (wilh GBIL0)
decomposition)

pKa 4.8 (at 25 °C) [1][3]

pH (1% solution) 6.5-7.6 [5][11]

Density 1.58 g/cm3 [3]

Loss on Drying <1.0% [5][11]

Sulphated Ash <0.1% - 0.20% [51[11]

Table 2: Solubility Profile
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Solubility Specific Value (at
Solvent o References
Description Temperature)
Wat Sparinal bl 2.79/100g (at25 °C CRIATE]
ater aringly soluble
batingy /298 K)
Boiling Wat Freely solubl ~309/100ml (at [AI3][11][12]
oiling Water reely soluble
J Y 100 °C)
Slightly / Very slightl
Ethanol (95%) e y SIonty [L1[31[41[5]
soluble
Methanol Slightly soluble [L1031141111]
Chloroform Slightly soluble [4][12]
Diethyl Ether Practically insoluble [5]
> 20 mg/mL (with
DMSO Soluble [13]

ultrasonic)

Solubility is temperature-dependent; for instance, it increases with rising temperature in water

and various binary solvent systems like water-methanol, water-acetone, and water-isopropanol.

[14][15]

Chemical Properties and Structure

Thiamine nitrate is composed of a pyrimidine ring and a thiazole ring, linked by a methylene

bridge, with a nitrate counter-ion.[4] The formal IUPAC name is 3-[(4-Amino-2-methylpyrimidin-
5-yl)methyl]-5-(2-hydroxyethyl)-4-methylthiazolium nitrate.[5][11]

Caption: Chemical structure of Thiamine Nitrate, highlighting its key functional groups.

Stability

Thiamine nitrate is generally more stable than thiamine hydrochloride, especially in dry

formulations.[2] Its stability is significantly influenced by pH. It is relatively stable in acidic and

neutral solutions but degrades in alkaline conditions (pH > 8), where the thiazole ring can open.

[4][16][17] The degradation process is also accelerated by heat and light.[5][16] Studies have

shown that in solution, thiamine is significantly more stable at pH 3 than at pH 6.[17] Activation

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.guidechem.com/encyclopedia/thiamine-nitrate-dic407668.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2472353.htm
https://www.guidechem.com/question/what-are-the-properties-and-ap-id129824.html
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Thiamine_Nitrate.pdf
https://www.guidechem.com/encyclopedia/thiamine-nitrate-dic407668.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2472353.htm
http://www.uspbpep.com/ep60/thiamine%20nitrate%200531e.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Thiamine
https://www.guidechem.com/encyclopedia/thiamine-nitrate-dic407668.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2472353.htm
https://www.guidechem.com/question/what-are-the-properties-and-ap-id129824.html
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Thiamine_Nitrate.pdf
https://www.guidechem.com/encyclopedia/thiamine-nitrate-dic407668.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2472353.htm
https://www.guidechem.com/question/what-are-the-properties-and-ap-id129824.html
http://www.uspbpep.com/ep60/thiamine%20nitrate%200531e.pdf
https://www.guidechem.com/question/what-are-the-properties-and-ap-id129824.html
https://pubchem.ncbi.nlm.nih.gov/compound/Thiamine
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Thiamine_Nitrate.pdf
https://www.medchemexpress.com/Thiamine_nitrate.html
https://www.researchgate.net/publication/371925262_Measurement_and_Correlation_of_Solubility_of_Thiamine_Nitrate_in_Three_Binary_Solvents_and_Thermodynamic_Properties_for_the_Solutions_in_Different_Binary_Mixtures_at_27815-31315_K
https://pdfs.semanticscholar.org/3b46/818b088df6e78101d18c253182ac615caabe.pdf
https://www.benchchem.com/product/b057830?utm_src=pdf-body
https://www.guidechem.com/question/what-are-the-properties-and-ap-id129824.html
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Thiamine_Nitrate.pdf
http://www.uspbpep.com/ep60/thiamine%20nitrate%200531e.pdf
https://www.benchchem.com/product/b057830?utm_src=pdf-body
https://www.benchchem.com/product/b057830?utm_src=pdf-body
https://acrosschem.com/product/thiamine-nitrate-vitamin-b1/
https://www.guidechem.com/question/what-are-the-properties-and-ap-id129824.html
https://d-nb.info/1244820415/34
https://pubmed.ncbi.nlm.nih.gov/34384471/
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Thiamine_Nitrate.pdf
https://d-nb.info/1244820415/34
https://pubmed.ncbi.nlm.nih.gov/34384471/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

energies for degradation have been found to differ between the nitrate and hydrochloride salts,
suggesting different degradation pathways.[16] Crystalline thiamine nitrate is more chemically
stable than its amorphous form.[18]

Incompatibilities

Thiamine nitrate is incompatible with strong oxidizing agents, alkaline solutions, and sulfites.
[1][3][16] Contact with these substances can lead to rapid degradation of the vitamin.

Experimental Protocols

The following are detailed methodologies for determining the key properties of thiamine
nitrate, synthesized from pharmacopeial and scientific literature.

Melting Point Determination (Capillary Method)

This method determines the temperature range over which the crystalline solid transitions to a
liquid.[19]

o Sample Preparation: A small amount of finely powdered, dry thiamine nitrate is packed into
a glass capillary tube (sealed at one end) to a height of 2-3 mm.[20] The sample must be
tightly packed by tapping the tube or dropping it through a longer glass tube.[20]

o Apparatus: A calibrated melting point apparatus with a heated metal block or an oil bath
(Thiele tube) is used. The apparatus should have a thermometer or digital temperature
sensor and a viewing lens.

e Procedure:
o The packed capillary is placed in the heating block of the apparatus.[20]

o The sample is heated rapidly to a temperature approximately 20°C below the expected
melting point.[20]

o The heating rate is then reduced to 1-2°C per minute to ensure thermal equilibrium.

o The temperature at which the first drop of liquid appears is recorded as the start of the
melting range.
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o The temperature at which the last solid crystal disappears is recorded as the end of the
melting range.

o For thiamine nitrate, this process is accompanied by decomposition.[5]

Solubility Determination (Dynamic Method)

This protocol measures the solubility of thiamine nitrate in a given solvent at various
temperatures.

o Apparatus: A jacketed glass vessel equipped with a magnetic stirrer, a precision temperature
controller (e.g., a water bath), and a laser monitoring system to detect the dissolution of solid
particles.

e Procedure:

o A known mass of thiamine nitrate is added to a known mass of the solvent (e.g., water,
ethanol-water mixture) in the jacketed vessel to create a suspension.

o The solution is heated at a controlled rate (e.g., 0.1 K/min) while being continuously
stirred.

o The laser system monitors the turbidity of the solution. The temperature at which the
solution becomes completely clear is recorded as the dissolution temperature for that
specific concentration.

o The process is repeated by adding a small, known amount of solvent to the vessel and
determining the new, lower dissolution temperature.

o This is continued across the desired temperature range (e.g., 278.15 K to 313.15 K) to
generate a solubility curve.[14][15]

o ltis crucial to verify that the solid phase does not undergo a polymorphic transformation
during the experiment, which can be checked using Powder X-ray Diffraction (PXRD) on
the solid residue.[15]
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Identification Test A: Thiochrome Fluorescence
Reaction

This is a classic qualitative test for thiamine based on its oxidation to the fluorescent compound

thiochrome.[5]

1. Dissolve ~20 mg Thiamine Nitrate
in 10 mL Water

)

[2. Add 1 mL Dilute Acetic Acid

and 1.6 mL of 1 M NaOH
(Create Alkaline Medium)

)

3. Heat on Water Bath (30 min)
and Cool

!

4. Add 5 mL Dilute NaOH and

10 mL Potassium Ferricyanide Solution
(Oxidizing Agent)

5. Add 10 mL of 2-methyl-1-propanol
(or Butanol) and Shake Vigorously

Observation:

Upper alcohol layer shows
intense blue fluorescence
under UV light (365 nm)

Click to download full resolution via product page

Caption: Experimental workflow for the Thiochrome identification test for Thiamine.

Identification Test B: Nitrate lon Test

This confirms the presence of the nitrate counter-ion.

e Procedure: A solution of thiamine nitrate (e.g., 1 in 50) is prepared.[5]
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e Reaction: The solution will give a positive result for standard qualitative tests for nitrates,
such as the brown ring test or reaction with diphenylamine in sulfuric acid.[5]

Assay (High-Performance Liquid Chromatography -
HPLC)

This method is used to accurately quantify the amount of thiamine nitrate in a sample. The
following conditions are based on pharmacopeial methods.[5]

o Apparatus: A standard HPLC system with a UV spectrophotometer detector.

o Chromatographic Conditions:

[¢]

Detector: UV spectrophotometer set to a wavelength of 254 nm.[5]

o Column: Octadecylsilanized (ODS) silica gel column (C18), typically 4 mm in diameter and
15-30 cm in length, with a particle size of 5-10 pum.[5]

o Column Temperature: Constant, between 25-30°C.[5]

o Mobile Phase: A mixture of an aqueous buffer and organic solvents. A typical mobile phase
involves dissolving 1.1 g of sodium 1-octanesulfonate in 1000 mL of diluted acetic acid (1
in 100). 600 mL of this solution is then mixed with 400 mL of a methanol and acetonitrile
mixture (3:2 v/v).[5]

o Flow Rate: Adjusted so that the retention time of thiamine is approximately 12 minutes.[5]
e Procedure:

o Standard Solution: A precisely weighed amount of Thiamine Hydrochloride Reference
Standard is dissolved in the mobile phase to a known concentration.

o Sample Solution: A precisely weighed amount of the thiamine nitrate sample is dissolved
in the mobile phase to a similar concentration.

o Internal Standard: An internal standard, such as methyl benzoate in methanol, is added to
both the sample and standard solutions.[5]
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o Injection: Equal volumes (e.g., 10 pL) of the standard and sample solutions are injected
into the chromatograph.[5]

o Quantification: The ratio of the peak area of thiamine to the peak area of the internal
standard is calculated for both the sample and the standard. The amount of thiamine
nitrate in the sample is then determined by comparing these ratios.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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